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Compound of Interest

Compound Name: Angenomalin

Cat. No.: B093187 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Angenomalin

This guide provides critical safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with Angenomalin (CAS No. 18199-64-9). Adherence

to these procedures is paramount to ensure personal safety and environmental protection.

Angenomalin is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1].

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Angenomalin.

The following PPE must be worn at all times in the laboratory:

Eye Protection: Safety goggles with side-shields are required to protect against splashes and

airborne particles[1].

Hand Protection: Chemical-resistant protective gloves are essential to prevent skin

contact[1].

Body Protection: An impervious lab coat or clothing should be worn to protect the skin[1].

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to prevent inhalation[1].
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Quantitative Data Summary
Below is a summary of the known quantitative data for Angenomalin.

Property Value Source

Molecular Formula C₁₄H₁₂O₃ [1][2]

Molecular Weight 228.24 g/mol [1][2]

Melting Point 105-106 °C [3]

Boiling Point 397.1 ± 42.0 °C (Predicted) [3]

Density 1.248 ± 0.06 g/cm³ (Predicted) [3]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Experimental Protocols
While specific experimental protocols for Angenomalin are not widely published, the following

general procedure outlines the safe handling of a powdered substance with similar hazard

characteristics in a laboratory setting.

Objective: To safely weigh and dissolve a powdered chemical (Angenomalin) for use in an in-

vitro experiment.

Materials:

Angenomalin powder

Appropriate solvent (e.g., DMSO)

Analytical balance

Weighing paper or boat
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Spatula

Vortex mixer

Fume hood

Properly labeled storage vials

Procedure:

Preparation: Don all required personal protective equipment as outlined in the PPE section.

Ensure the fume hood is operational and the work area is clean and uncluttered.

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare to zero.

Carefully use a clean spatula to transfer the desired amount of Angenomalin powder onto

the weighing paper. Avoid creating dust.

Record the exact weight of the powder.

Dissolving:

Carefully transfer the weighed Angenomalin powder into a properly labeled vial.

Inside the fume hood, add the appropriate volume of solvent to the vial.

Securely cap the vial and mix using a vortex mixer until the solid is completely dissolved.

Storage: Store the resulting solution in a tightly sealed container in a cool, well-ventilated

area, away from direct sunlight and sources of ignition. Recommended storage for the

powder is at -20°C, and in solvent at -80°C[4].

Cleanup: Decontaminate the spatula and work surfaces. Dispose of any contaminated

materials according to the disposal plan.

Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b093187?utm_src=pdf-body
https://www.benchchem.com/product/b093187?utm_src=pdf-body
https://dcchemicals.com/product_show-angenomalin.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage:

Avoid inhalation, and contact with eyes and skin.

Prevent the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Keep the container tightly sealed in a cool, well-ventilated area.

Store away from direct sunlight and sources of ignition.

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant[1].

Avoid release to the environment[1].

Collect any spillage[1].

Emergency Procedures
First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth[1]. Do NOT induce vomiting.

Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes

immediately with large amounts of water. Promptly call a physician[1].

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician[1].

Inhalation: Immediately relocate yourself or the casualty to fresh air. If breathing is difficult,

give cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation[1].

Visual Workflow Guides
The following diagrams illustrate key procedural workflows for handling Angenomalin.
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Caption: Workflow for Safe Handling of Angenomalin.
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Caption: Angenomalin Spill Response Protocol.
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Caption: Disposal Pathway for Angenomalin Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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